Cas no 181881-47-0 (1,2,4-Triazin-3(2H)-one, tetrahydro-1-[6-(2-thienyl)-2-pyridinyl]-)

• Product Name: 1,2,4-Triazin-3(2H)-one, tetrahydro-1-[6-(2-thienyl)-2-pyridinyl]-
• CAS No: 181881-47-0
• MF: C₁₂H₁₂N₄OS
• MW: 260.314880371094
• CID: 1380988
• Update Time: 2024-08-16

1,2,4-Triazin-3(2H)-one, tetrahydro-1-[6-(2-thienyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one, tetrahydro-1-[6-(2-thienyl)-2-pyridinyl]-

• Inchi： 1S/C12H12N4OS/c17-12-13-6-7-16(15-12)11-5-1-3-9(14-11)10-4-2-8-18-10/h1-5,8H,6-7H2,(H2,13,15,17)
• InChI Key： UNVYWNDGHFZNSG-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3SC=CC=3)=CC=C2)CCNC(=O)N1

Computed Properties

• Exact Mass: 260.07336

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• PSA: 57.26
• pka: 11.04±0.20(Predicted)